Cas no 162045-30-9 (N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one)

• Product Name: N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one
• CAS No: 162045-30-9
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• MDL: MFCD13195453
• CID: 1005013
• PubChem ID: 10592684
• Update Time: 2025-06-13

N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• N-Boc-1-(4-Piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one
• tert-Butyl 4-(2-oxo-2,4-dihydro-1H-benzo[d][1,3]oxazin-1-yl)piperidine-1-carboxylate
• tert-butyl 4-(2-oxo-2H-benzo[d][1,3]oxazin-1(4H)-yl)piperidine-1-carboxylate
• 1-(N-t-butyloxycarbonyl-4-piperidinyl)-4H-3,1-benzoxazin-2(1H)-one
• tert-butyl 4-(2-oxo-4H-3,1-benzoxazin-1-yl)piperidine-1-carboxylate
• 4-(2-Oxo-2H-3,1-benzoxazin-1(4H)-yl)-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• tert-Butyl4-(2-oxo-2,4-dihydro-1H-benzo[d][1,3]oxazin-1-yl)piperidine-1-carboxylate
• tert-butyl 4-(2-oxo-2,4-dihydro-1H-3,1-benzoxazin-1-yl)piperidine-1-carboxylate
• SY105019
• DTXSID90442258
• 1-(1-Boc-4-piperidyl)benzo[d][1,3]oxazin-2(4H)-one
• DA-09640
• 162045-30-9
• AKOS015855752
• 1-Piperidinecarboxylic acid, 4-(2-oxo-2H-3,1-benzoxazin-1(4H)-yl)-, 1,1-dimethylethyl ester
• MFCD13195453
• SCHEMBL7351827
• DS-0764
• CS-0045383
• tert-Butyl 4-(2-oxo-2H-3,1-benzoxazin-1(4H)-yl)piperidine-1-carboxylate
• N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one

• MDL： MFCD13195453
• Inchi： 1S/C18H24N2O4/c1-18(2,3)24-16(21)19-10-8-14(9-11-19)20-15-7-5-4-6-13(15)12-23-17(20)22/h4-7,14H,8-12H2,1-3H3
• InChI Key： XJVWIJJRQGZWEZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C(=O)OCC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 332.17400
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1
• XLogP3: 2.7

Experimental Properties

• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.05 g/l) (25 º C),
• PSA: 59.08000
• LogP: 3.54560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one

N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one and Its Significance in Modern Chemical Biology

N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one, with the CAS number 162045-30-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule belongs to the benzoxazinone class, a structural scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom highlights its utility as a synthetic intermediate, particularly in the development of peptidomimetics and other bioactive molecules.

The Boc group serves as an effective protecting group in peptide synthesis, ensuring stability during various chemical transformations while maintaining the integrity of the underlying functional groups. The 4-piperidinyl moiety introduces a nitrogen-rich heterocycle, which is known for its ability to enhance binding affinity and selectivity in drug design. This combination of features makes N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of benzoxazinone derivatives. Studies have demonstrated that compounds within this class exhibit promising activity against various biological targets, including kinases, proteases, and ion channels. The 1,2-dihydro-4H core structure contributes to favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are critical factors in drug development.

One particularly intriguing aspect of N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one is its potential role in modulating inflammatory pathways. Emerging research suggests that benzoxazinone derivatives can interact with specific enzymes and receptors involved in the regulation of inflammation. This has opened up new avenues for investigating treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The 4-piperidinyl substituent may play a key role in mediating these interactions by enhancing binding to target proteins.

The synthesis of N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Boc group necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. These improvements are essential for large-scale production and commercialization of derivatives for research and therapeutic purposes.

In addition to its synthetic utility, N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one has been explored in preclinical studies for its potential anticancer properties. Benzoxazinone derivatives have shown promise in inhibiting the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The 4-piperidinyl moiety may contribute to this activity by modulating interactions with proteins such as cyclins and cyclin-dependent kinases (CDKs). Further investigation is warranted to fully elucidate its mechanisms of action.

The growing interest in heterocyclic compounds like benzoxazinones has spurred innovation in drug discovery platforms. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced biological activity. Computational methods, including molecular dynamics simulations and machine learning algorithms, are being increasingly utilized to predict binding affinities and optimize lead structures. These approaches are accelerating the development pipeline for N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one and related compounds.

The role of N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds for use in drug discovery programs. The versatility of benzoxazinones makes them attractive candidates for developing treatments across multiple therapeutic areas. As synthetic methods continue to improve and our understanding of their biological effects deepens, compounds like this will play an increasingly important role in shaping the future of medicine.

In conclusion,N-Boc-1-(4-piperidinyl)-1,2-dihydro-4H-3,1-benzoxazin-2-one (CAS no 162045-30-9) represents a fascinating example of how structural modifications can lead to novel bioactive molecules with therapeutic potential. Its unique combination of features makes it a valuable tool for researchers exploring new treatments for inflammation-related diseases and cancer. With ongoing advancements in synthetic chemistry and computational biology, N-Boc - - - --( - - - -- ) --( - - - ) --( - ) --( ) -( -( ) ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) --( - --) --( - - --) --( ---) ---) ---) ---) ---) ---) ---) ---) ---) ---)---)( --)( --)(--)()()()()()()()()()()()()()(())()) continues to be at the forefront of innovation in chemical biology.